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Compound of Interest

Compound Name:
2-Amino-1,3-

bis(carboxylethoxy)propane

Cat. No.: B604946 Get Quote

Technical Support Center: 2-Amino-1,3-
bis(carboxylethoxy)propane
Welcome to the technical support center for 2-Amino-1,3-bis(carboxylethoxy)propane and

its hydrochloride salt. This guide is designed to assist researchers, scientists, and drug

development professionals in overcoming common solubility challenges encountered during

their experiments.

Frequently Asked Questions (FAQs)
Q1: What is the general solubility profile of 2-Amino-1,3-bis(carboxylethoxy)propane and its

HCl salt?

A1: 2-Amino-1,3-bis(carboxylethoxy)propane is an amphipathic molecule, containing both a

polar amino group and two terminal carboxylic acids, as well as a more non-polar propane

backbone with ethoxy linkages.[1][2] This structure results in mixed solubility characteristics.

The hydrochloride salt is generally more soluble in polar protic solvents and aqueous solutions,

while the free base may show some solubility in a broader range of organic solvents. It is a

non-protein amino acid.[1]

Q2: In which organic solvents is 2-Amino-1,3-bis(carboxylethoxy)propane hydrochloride

known to be soluble?
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A2: Quantitative data indicates high solubility in Dimethyl Sulfoxide (DMSO).[1] Specifically, a

solubility of 200 mg/mL in DMSO has been reported, although this may require sonication to

achieve.[1] For in vivo studies, it has been successfully dissolved in co-solvent systems, such

as 10% DMSO in corn oil or various aqueous formulations containing PEG300, Tween-80, and

SBE-β-CD, to achieve a concentration of at least 5 mg/mL.[1]

Q3: I am observing a precipitate or phase separation when preparing my solution. What should

I do?

A3: If you observe precipitation or phase separation, gentle heating and/or sonication can be

used to aid dissolution.[1] Ensure that your solvent is pure and dry, as the presence of water

can affect solubility, especially in hygroscopic solvents like DMSO.[1]

Q4: Can I use solvents like methanol or ethanol?

A4: While specific quantitative data for methanol and ethanol is not readily available, these

polar protic solvents are generally good choices for dissolving amino acids and their salts. It is

recommended to test solubility on a small scale first.

Q5: How should I store stock solutions of 2-Amino-1,3-bis(carboxylethoxy)propane
hydrochloride?

A5: Stock solutions should be stored at -20°C for up to one year or at -80°C for up to two years

to maintain stability.[1]
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Issue Possible Cause Recommended Solution

Compound is not dissolving in

a non-polar organic solvent

(e.g., hexane, toluene).

The compound is highly polar

due to the amino and

carboxylic acid groups. "Like

dissolves like" principle

applies.

Switch to a more polar organic

solvent such as DMSO, DMF,

or a lower-chain alcohol like

methanol or ethanol.

Precipitate forms when adding

the compound to the solvent.

The concentration may be too

high for the chosen solvent at

room temperature.

1. Try gentle heating (e.g., 37-

50°C) with stirring. 2. Use an

ultrasonic bath to increase the

rate of dissolution.[1] 3.

Prepare a more dilute solution.

The solution is cloudy or hazy.

The compound may not be

fully dissolved, or there may be

impurities in the solvent.

1. Continue stirring/sonication

for a longer period. 2. Filter the

solution through a 0.22 µm

syringe filter. 3. Ensure you are

using a high-purity, anhydrous

grade solvent.

Solubility in DMSO is lower

than expected.

DMSO is hygroscopic and may

have absorbed water from the

atmosphere, which can reduce

the solubility of some organic

compounds.

Use a fresh, unopened bottle

of anhydrous DMSO.[1]

Phase separation occurs in a

co-solvent system.

The proportions of the solvents

may not be optimal for the

desired concentration of the

compound.

1. Adjust the ratio of the co-

solvents. 2. Prepare the

solution by first dissolving the

compound in the "good"

solvent (e.g., DMSO) before

adding the "poor" solvent (e.g.,

saline or oil).[1]

Quantitative Solubility Data
The following table summarizes the available quantitative solubility data for 2-Amino-1,3-
bis(carboxylethoxy)propane hydrochloride.
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Solvent/System Temperature Concentration Notes

DMSO Room Temperature
200 mg/mL (736.11

mM)

Ultrasonic assistance

is recommended.[1]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

Room Temperature
≥ 5 mg/mL (18.40

mM)

Clear solution; for in

vivo use.[1]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

Room Temperature
≥ 5 mg/mL (18.40

mM)

Clear solution; for in

vivo use.[1]

10% DMSO, 90%

Corn Oil
Room Temperature

≥ 5 mg/mL (18.40

mM)

Clear solution; for in

vivo use.[1]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO

Materials:

2-Amino-1,3-bis(carboxylethoxy)propane hydrochloride

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Ultrasonic water bath

Sterile microcentrifuge tubes or vials

Procedure:

1. Weigh the desired amount of 2-Amino-1,3-bis(carboxylethoxy)propane hydrochloride in

a suitable vial.
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2. Add the required volume of anhydrous DMSO to achieve the target concentration (e.g., for

a 200 mg/mL solution, add 0.5 mL of DMSO to 100 mg of the compound).

3. Vortex the mixture vigorously for 1-2 minutes.

4. Place the vial in an ultrasonic water bath and sonicate for 10-15 minutes, or until the

solution is clear.

5. If necessary, gently warm the solution to 37°C to aid dissolution.

6. Once fully dissolved, aliquot the stock solution into smaller volumes to avoid repeated

freeze-thaw cycles.

7. Store the aliquots at -20°C or -80°C.[1]

Protocol 2: Preparation of a Co-Solvent Formulation for
In Vivo Use

Materials:

High-concentration stock solution of 2-Amino-1,3-bis(carboxylethoxy)propane
hydrochloride in DMSO (e.g., 50 mg/mL)

PEG300

Tween-80

Saline (0.9% NaCl)

Sterile tubes and syringes

Procedure (for a 1 mL final volume with 10% DMSO):

1. In a sterile tube, add 400 µL of PEG300.

2. Add 100 µL of the 50 mg/mL DMSO stock solution to the PEG300 and mix thoroughly by

vortexing.
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3. Add 50 µL of Tween-80 and mix again until the solution is homogeneous.

4. Add 450 µL of saline to bring the final volume to 1 mL.

5. Vortex the final solution until it is clear and uniform. This protocol yields a 5 mg/mL

solution.[1]

Visualizations

Preparation Dissolution

Storage & Use

Weigh Compound Add Solvent Vortex Sonicate Gentle Heating (optional) Check Clarity Aliquot

Store at -20°C / -80°C

Use in Experiment

Click to download full resolution via product page

Caption: Standard experimental workflow for dissolving 2-Amino-1,3-
bis(carboxylethoxy)propane.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.medchemexpress.com/2-amino-1-3-bis-carboxylethoxy-propane-hydrochloride.html
https://www.benchchem.com/product/b604946?utm_src=pdf-body-img
https://www.benchchem.com/product/b604946?utm_src=pdf-body
https://www.benchchem.com/product/b604946?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b604946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound does not dissolve

Is the solvent appropriate? 
 (e.g., polar for HCl salt)

Switch to a more polar solvent 
 (DMSO, DMF, Methanol)

No

Is the concentration too high?

Yes

Reduce concentration

Yes

Apply energy to aid dissolution 
 (Sonication, Gentle Heating)

No

Is the solvent anhydrous/pure?

Use fresh, anhydrous solvent

No
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Caption: A logical troubleshooting guide for solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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